Cas no 779279-08-2 (1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-)

• Product name: 1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-
• CAS No: 779279-08-2
• MF: C₁₂H₁₇NO₂
• MW: 207.26888
• CID: 553252
• PubChem ID: 44281759

1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-
• 1H-Indene-4,5-diol, 2,3-dihydro-2-(propylamino)- (9CI)
• 779279-08-2
• CHEMBL1195312
• 2-(propylamino)-2,3-dihydro-1H-indene-4,5-diol

• Inchi： InChI=1S/C12H17NO2/c1-2-5-13-9-6-8-3-4-11(14)12(15)10(8)7-9/h3-4,9,13-15H,2,5-7H2,1H3
• InChI Key： IISBDWDWBQBLBK-UHFFFAOYSA-N
• SMILES： CCCNC1CC2=C(C1)C(=C(C=C2)O)O

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 2